Cas no 1212973-13-1 ((1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 1212973-13-1
• MF: C₈H₆F₅N
• MW: 211.131959438324
• CID: 2184385
• PubChem ID: 28495317
• Update Time: 2023-10-30

(1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethylamine
• (1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethanamine
• DJPOWOYWMLEUNF-ZETCQYMHSA-N
• (S)-1-(3,4-Difluorophenyl)-2,2,2-trifluoroethan-1-amine
• AKOS015925038
• 1212973-13-1
• (1S)-1-(3,4-difluorophenyl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C8H6F5N/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
• InChI Key： DJPOWOYWMLEUNF-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(=C(C=1)F)F)N)(F)F

Computed Properties

• Exact Mass: 211.04204001g/mol
• Monoisotopic Mass: 211.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų